Cas no 854041-28-4 (5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide)

5,6-Dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is a specialized heterocyclic compound featuring a pyridine core substituted with dichloro groups and linked to a 1,3,4-thiadiazole moiety via a carboxamide bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of both electron-withdrawing (dichloro) and lipophilic (pentyl) groups enhances its potential for bioactivity, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined synthesis route allows for high purity and reproducibility, supporting its use in structure-activity relationship studies. The compound's stability under standard conditions further facilitates handling and storage in laboratory settings.

5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide structure

854041-28-4 structure

Product Name:5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide

CAS No:854041-28-4

MF:C₁₃H₁₄Cl₂N₄OS

MW:345.247458934784

CID:6043218

PubChem ID:4849454

Update Time:2025-10-22

5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- EN300-26607523
- Z29670876
- 5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
- 854041-28-4
- AKOS034103653
- Inchi： 1S/C13H14Cl2N4OS/c1-2-3-4-5-10-18-19-13(21-10)17-12(20)8-6-9(14)11(15)16-7-8/h6-7H,2-5H2,1H3,(H,17,19,20)
- InChI Key： OZOFEOBQYUXYSN-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CC(=C1)C(NC1=NN=C(CCCCC)S1)=O)Cl

Computed Properties

Exact Mass: 344.0265376g/mol
Monoisotopic Mass: 344.0265376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 96Å²

5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26607523-0.05g	5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide	854041-28-4	95.0%	0.05g	$212.0	2025-03-20

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Related Categories

Additional information on 5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide

Comprehensive Overview of 5,6-Dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide (CAS No. 854041-28-4)

The compound 5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide, identified by its CAS number 854041-28-4, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule combines a pyridine-3-carboxamide core with a 1,3,4-thiadiazole moiety, making it a subject of interest for its unique structural and functional properties. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the key reasons for the growing attention toward 5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is its potential role in addressing antimicrobial resistance (AMR), a global health concern. The thiadiazole ring system is known for its bioactivity, and when combined with the pyridine scaffold, it may offer novel mechanisms of action against resistant pathogens. This aligns with current trends in antibiotic development and infectious disease research, where innovative compounds are urgently needed.

In addition to its pharmaceutical applications, CAS 854041-28-4 has garnered interest in agrochemical innovation. The dichloro-pyridine component is often associated with herbicidal and fungicidal properties, making this compound a candidate for next-generation crop protection agents. With the rise of sustainable agriculture and the demand for eco-friendly pesticides, researchers are investigating its efficacy and environmental impact.

The synthesis of 5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for both laboratory and industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its structural integrity.

From a commercial perspective, the demand for CAS 854041-28-4 is driven by its versatility and potential across multiple industries. Suppliers and manufacturers are focusing on custom synthesis and bulk production to meet the needs of academic and industrial researchers. The compound is often listed under categories such as fine chemicals, research intermediates, and bioactive molecules, reflecting its broad utility.

As the scientific community continues to explore the applications of 5,6-dichloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide, questions about its mechanism of action, toxicity profile, and scalability remain areas of active investigation. These topics are frequently searched in academic databases and AI-driven research tools, highlighting the compound's relevance in modern science. Future studies may uncover additional uses, further solidifying its importance in chemical and life sciences.